3-(2-hydroxy-4,6-dimethylphenyl)-4-(3-methoxyphenyl)-5-(prop-2-en-1-yl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C23H23N3O3
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 3-(2-hydroxy-4,6-dimethylphenyl)-4-(3-methoxyphenyl)-5-prop-2-enyl-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C23H23N3O3/c1-5-9-26-22(15-7-6-8-16(12-15)29-4)19-20(24-25-21(19)23(26)28)18-14(3)10-13(2)11-17(18)27/h5-8,10-12,22,27H,1,9H2,2-4H3,(H,24,25)
• InChI Key: SSDUSCTVZACFPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)O)C2=NNC3=C2C(N(C3=O)CC=C)C4=CC(=CC=C4)OC)C

Description

3-(2-hydroxy-4,6-dimethylphenyl)-4-(3-methoxyphenyl)-5-(prop-2-en-1-yl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-hydroxy-4,6-dimethylphenyl)-4-(3-methoxyphenyl)-5-(prop-2-en-1-yl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one typically involves multi-step organic reactions. A common synthetic route may include:

Formation of the Pyrrolo[3,4-c]pyrazole Core: This can be achieved through a cyclization reaction involving a suitable precursor such as a hydrazine derivative and an α,β-unsaturated carbonyl compound.

Functional Group Modifications: Introduction of the hydroxy, methoxy, and allyl groups can be performed through selective substitution reactions.

Final Assembly: The final compound is assembled through coupling reactions that link the various functionalized intermediates.

Industrial Production Methods

Industrial production of this compound would require optimization of the synthetic route for scalability, cost-effectiveness, and environmental considerations. This might involve:

Catalysis: Use of catalysts to improve reaction efficiency and selectivity.

Green Chemistry Principles: Minimizing waste and using environmentally benign solvents and reagents.

Process Optimization: Streamlining the synthesis to reduce the number of steps and improve overall yield.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxy group can undergo oxidation to form a ketone or aldehyde.

Reduction: The double bonds in the allyl group can be reduced to single bonds.

Substitution: The methoxy and hydroxy groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃).

Reducing Agents: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄).

Substitution Reagents: Halogenating agents like thionyl chloride (SOCl₂) for converting hydroxy groups to halides.

Major Products

Oxidation Products: Ketones or aldehydes depending on the specific conditions.

Reduction Products: Saturated hydrocarbons from the reduction of double bonds.

Substitution Products: Halogenated derivatives or other substituted compounds.

Scientific Research Applications

Chemistry

Organic Synthesis: Used as an intermediate in the synthesis of more complex molecules.

Catalysis: Potential use as a ligand in catalytic reactions.

Biology

Biological Probes: Used in the study of enzyme mechanisms or as a fluorescent probe.

Drug Development: Potential lead compound for the development of new pharmaceuticals.

Medicine

Therapeutic Agents: Investigated for its potential as an anti-inflammatory, anti-cancer, or antimicrobial agent.

Industry

Materials Science: Used in the development of new materials with specific properties such as conductivity or fluorescence.

Agriculture: Potential use as a pesticide or herbicide.

Mechanism of Action

The mechanism of action of 3-(2-hydroxy-4,6-dimethylphenyl)-4-(3-methoxyphenyl)-5-(prop-2-en-1-yl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include inhibition of enzyme activity, modulation of signal transduction pathways, or interaction with DNA or RNA.

Comparison with Similar Compounds

Similar Compounds

3-(2-hydroxyphenyl)-4-(3-methoxyphenyl)-5-(prop-2-en-1-yl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one: Lacks the dimethyl substitution on the phenyl ring.

3-(2-hydroxy-4,6-dimethylphenyl)-4-(3-methoxyphenyl)-5-(propyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one: Has a propyl group instead of an allyl group.

Uniqueness

The unique combination of functional groups in 3-(2-hydroxy-4,6-dimethylphenyl)-4-(3-methoxyphenyl)-5-(prop-2-en-1-yl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one provides it with distinct chemical and biological properties. The presence of both hydroxy and methoxy groups, along with the allyl group, allows for diverse chemical reactivity and potential biological activity, making it a valuable compound for research and industrial applications.